methyl 1-[(2-chlorophenyl)methyl]-1H-1,2,4-triazole-3-carboxylate

• IUPAC Name: methyl 1-[(2-chlorophenyl)methyl]-1,2,4-triazole-3-carboxylate
• InChI: InChI=1S/C11H10ClN3O2/c1-17-11(16)10-13-7-15(14-10)6-8-4-2-3-5-9(8)12/h2-5,7H,6H2,1H3
• InChI Key: QHXQQHJTTGNFEG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NN(C=N1)CC2=CC=CC=C2Cl
• Molecular Formula: C11H10ClN3O2
• Molecular Weight: 251.67 g/mol

Description

Compounds with the 1,2,4-triazole moiety are known to exhibit a wide range of biological activities. The chlorophenyl group is a common substituent in many pharmaceutical drugs.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques. For instance, 1H-NMR and IR spectroscopies were used to characterize the intermediates and the product in the synthesis of ketamine.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various techniques. For instance, the melting point, relative density, and solubility in water of a compound can be determined experimentally.

Scientific Research Applications

• Anticonvulsant Activity : The 1,2,3-triazole core resembles an amide bond and exhibits high chemical stability. .

Organic Synthesis

The synthesis of 1,2,3-triazoles has been a subject of extensive research. Various methodologies exist, including:

• .
• .
• .

Polymer Chemistry

1,2,3-Triazoles find applications in polymer science:

• .

Supramolecular Chemistry

Supramolecular assemblies benefit from 1,2,3-triazole-based interactions:

• .

Bioconjugation and Chemical Biology

1,2,3-Triazoles play a crucial role in bioconjugation and chemical biology:

• .

Fluorescent Imaging

1,2,3-Triazoles contribute to advanced imaging techniques:

• .

Materials Science

The unique properties of 1,2,3-triazoles extend to materials:

• .

Other Applications

While the above fields cover major applications, 1,2,3-triazoles continue to find novel uses. For instance:

• .
• .
• .

Mechanism of Action

Target of Action

Similar compounds have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.

Biochemical Pathways

Similar compounds have been found to possess various biological activities , suggesting that this compound may also affect multiple biochemical pathways and their downstream effects.

Safety and Hazards

The safety and hazards of a compound depend on its structure and reactivity. Proper handling and storage are crucial to minimize risks.

Future Directions

The future directions in the study of a compound depend on its potential applications. For instance, compounds with the 1,2,4-triazole moiety are being studied for their potential use in various fields due to their wide range of biological activities.